Cas no 2228569-80-8 (2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine)

• Product Name: 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine
• CAS No: 2228569-80-8
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 6520244
• PubChem ID: 165785685
• Update Time: 2025-06-15

2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine
• EN300-1975920
• 2228569-80-8

• Inchi： 1S/C9H9ClFN/c1-6(5-12)9-7(10)3-2-4-8(9)11/h2-4H,1,5,12H2
• InChI Key： YSUAZOPAPLJVCZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(=C)CN)F

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine (CAS No. 2228569-80-8)

2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine (CAS No. 2228569-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and prop-2-en-1-amine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural adaptability and reactivity.

The molecular structure of 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine features a phenyl ring substituted with both chloro and fluoro groups, enhancing its electronic properties and making it a valuable building block in medicinal chemistry. Its amine functionality further allows for diverse derivatization, enabling the creation of compounds with tailored biological activities. This adaptability aligns with current trends in drug discovery and precision agriculture, where customized molecular designs are critical.

In recent years, the demand for fluorinated compounds like 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern pharmaceutical development, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound’s fluoro and chloro substituents contribute to its potential in developing next-generation therapeutics, particularly in oncology and CNS disorders.

Another area of interest is the compound’s role in agrochemical innovation. The chloro-fluorophenyl moiety is frequently found in pesticides and herbicides, where it imparts resistance to degradation and improves target specificity. As sustainable farming practices gain traction, researchers are investigating how 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine can contribute to eco-friendly crop protection solutions with reduced environmental impact.

Synthetic accessibility is another advantage of this compound. Its preparation typically involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, methods widely used in industrial-scale production. The scalability of these processes makes 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine a cost-effective option for large-scale applications, addressing the need for efficient chemical synthesis in commercial settings.

From a regulatory perspective, the compound’s non-hazardous profile under standard handling conditions ensures compliance with global safety standards. This aspect is particularly relevant given the increasing scrutiny of chemical substances in industrial applications. Companies prioritizing green chemistry principles find this compound attractive due to its minimal ecological footprint.

In summary, 2-(2-chloro-6-fluorophenyl)prop-2-en-1-amine (CAS No. 2228569-80-8) represents a promising candidate for multiple high-growth sectors. Its structural features, combined with evolving market demands for fluorinated and chlorinated intermediates, position it as a critical component in advancing life sciences and material innovation. Ongoing research will likely uncover further applications, solidifying its role in cutting-edge scientific endeavors.